Cas no 2580209-92-1 (2-{(benzyloxy)carbonylamino}-6-fluoro-4-methoxybenzoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-6-fluoro-4-methoxybenzoic acid
• CAS No: 2580209-92-1
• MF: C₁₆H₁₄FNO₅
• MW: 319.284468173981
• CID: 5660716
• PubChem ID: 165888196
• Update Time: 2025-06-09

2-{(benzyloxy)carbonylamino}-6-fluoro-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2580209-92-1
• EN300-27731009
• 2-{[(benzyloxy)carbonyl]amino}-6-fluoro-4-methoxybenzoic acid
• 2-{(benzyloxy)carbonylamino}-6-fluoro-4-methoxybenzoic acid

• Inchi： 1S/C16H14FNO5/c1-22-11-7-12(17)14(15(19)20)13(8-11)18-16(21)23-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,18,21)(H,19,20)
• InChI Key： BKSRXKUUAQCQAP-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1C(=O)O)NC(=O)OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 319.08560071g/mol
• Monoisotopic Mass: 319.08560071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-{(benzyloxy)carbonylamino}-6-fluoro-4-methoxybenzoic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-6-fluoro-4-methoxybenzoic acid (CAS No. 2580209-92-1)

2-{(benzyloxy)carbonylamino}-6-fluoro-4-methoxybenzoic acid (CAS No. 2580209-92-1) is a specialized organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of a benzyloxycarbonylamino group, a fluoro substituent, and a methoxy group on the aromatic ring. Its unique structural features make it a valuable intermediate in the development of novel therapeutic agents, particularly in the fields of antibacterial and anti-inflammatory drug discovery.

The growing interest in 2-{(benzyloxy)carbonylamino}-6-fluoro-4-methoxybenzoic acid is driven by its potential role in addressing antibiotic resistance, a pressing global health concern. Researchers are actively exploring its derivatives as potential inhibitors of bacterial enzymes, such as DNA gyrase and topoisomerase IV, which are critical targets in the fight against multidrug-resistant pathogens. The compound's fluoro and methoxy substituents enhance its binding affinity and metabolic stability, making it a promising candidate for further optimization.

In addition to its pharmaceutical applications, 2-{(benzyloxy)carbonylamino}-6-fluoro-4-methoxybenzoic acid is also utilized in organic synthesis as a building block for more complex molecules. Its carboxylic acid functionality allows for easy derivatization, enabling the creation of amides, esters, and other derivatives with tailored properties. This versatility has led to its adoption in the synthesis of fluorescent probes and bioconjugates, which are essential tools in chemical biology and diagnostic imaging.

The compound's CAS No. 2580209-92-1 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research. Users often inquire about its synthesis methods, physical properties, and safety data, highlighting the need for comprehensive and accurate information. Recent advancements in green chemistry have also spurred interest in eco-friendly synthesis routes for this compound, aligning with the broader trend toward sustainable chemical practices.

From a structural perspective, the benzyloxycarbonylamino group in 2-{(benzyloxy)carbonylamino}-6-fluoro-4-methoxybenzoic acid serves as a protective moiety for amines, a feature widely exploited in peptide chemistry. This attribute, combined with its electron-withdrawing and electron-donating substituents, makes the compound a versatile scaffold for designing molecules with specific electronic and steric properties. Such designs are crucial in the development of enzyme inhibitors and receptor modulators, where precise molecular interactions are paramount.

In summary, 2-{(benzyloxy)carbonylamino}-6-fluoro-4-methoxybenzoic acid (CAS No. 2580209-92-1) is a multifaceted compound with broad utility in drug discovery, organic synthesis, and chemical biology. Its structural complexity and functional diversity position it as a key player in addressing modern scientific challenges, from antimicrobial resistance to the development of targeted therapeutics. As research continues to uncover new applications, this compound is poised to remain a focal point in the chemical and pharmaceutical sciences.